Cas no 2172241-42-6 (4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}acetamido)but-2-ynoic acid)
2172241-42-6 structure
Product Name:4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}acetamido)but-2-ynoic acid
CAS No:2172241-42-6
MF:C28H24N2O5
MW:468.500567436218
CID:6464715
PubChem ID:165565075
Update Time:2024-01-09
4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}acetamido)but-2-ynoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}acetamido)but-2-ynoic acid
- 4-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}acetamido)but-2-ynoic acid
- EN300-1550757
- 2172241-42-6
-
- Inchi: 1S/C28H24N2O5/c31-26(29-15-7-14-27(32)33)16-19-8-1-2-9-20(19)17-30-28(34)35-18-25-23-12-5-3-10-21(23)22-11-4-6-13-24(22)25/h1-6,8-13,25H,15-18H2,(H,29,31)(H,30,34)(H,32,33)
- InChI Key: FCAMFWGBFYNQKN-UHFFFAOYSA-N
- SMILES: O(C(NCC1C=CC=CC=1CC(NCC#CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 468.16852187g/mol
- Monoisotopic Mass: 468.16852187g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 808
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 105Ų
4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}acetamido)but-2-ynoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1550757-0.05g |
4-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}acetamido)but-2-ynoic acid |
2172241-42-6 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1550757-0.1g |
4-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}acetamido)but-2-ynoic acid |
2172241-42-6 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1550757-0.25g |
4-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}acetamido)but-2-ynoic acid |
2172241-42-6 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1550757-0.5g |
4-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}acetamido)but-2-ynoic acid |
2172241-42-6 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1550757-1.0g |
4-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}acetamido)but-2-ynoic acid |
2172241-42-6 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1550757-2.5g |
4-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}acetamido)but-2-ynoic acid |
2172241-42-6 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1550757-5.0g |
4-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}acetamido)but-2-ynoic acid |
2172241-42-6 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1550757-10.0g |
4-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}acetamido)but-2-ynoic acid |
2172241-42-6 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1550757-50mg |
4-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}acetamido)but-2-ynoic acid |
2172241-42-6 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1550757-100mg |
4-(2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}acetamido)but-2-ynoic acid |
2172241-42-6 | 100mg |
$2963.0 | 2023-09-25 |
4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylphenyl}acetamido)but-2-ynoic acid Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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